2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide

• IUPAC Name: 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide
• InChI: InChI=1S/C15H22N2O3/c1-17(11-7-9-16-10-8-11)15(18)12-5-4-6-13(19-2)14(12)20-3/h4-6,11,16H,7-10H2,1-3H3
• InChI Key: LNMHSWSTBABQSD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNCC1)C(=O)C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide, also known as U-47700, is a synthetic opioid that has gained attention in recent years due to its potential for abuse and lethal effects. Despite its dangerous properties, U-47700 has also been utilized in scientific research for its unique pharmacological properties.

Mechanism of Action

2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide acts as a selective agonist of the mu-opioid receptor, which is responsible for the analgesic effects of opioids. Activation of the mu-opioid receptor leads to the inhibition of neurotransmitter release, resulting in reduced pain perception and feelings of euphoria. However, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide also has a high affinity for the delta-opioid receptor, which has been linked to respiratory depression.
Biochemical and Physiological Effects:
2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been shown to produce a range of biochemical and physiological effects. These include analgesia, sedation, respiratory depression, and pupillary constriction. Additionally, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been shown to produce feelings of euphoria and relaxation, which contribute to its potential for abuse.

Advantages and Limitations for Lab Experiments

2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has several advantages for use in lab experiments. It has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying opioid receptor function. Additionally, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has a relatively short half-life, which allows for precise dosing and control in experiments. However, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide also has several limitations, including its potential for abuse and lethal effects. As such, caution must be exercised when working with this compound.

Future Directions

There are several future directions for research involving 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide. These include further investigation into the pharmacological properties of 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide, including its effects on other opioid receptors and its potential for developing tolerance and dependence. Additionally, research could focus on developing new compounds that target specific opioid receptors and produce fewer side effects. Finally, research could explore alternative treatments for pain management that do not involve opioids, such as non-opioid analgesics or complementary therapies.
In conclusion, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide is a synthetic opioid that has gained attention for its potential for abuse and lethal effects. However, it has also been utilized in scientific research for its unique pharmacological properties. 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been shown to act as a selective agonist of the mu-opioid receptor, producing analgesia, sedation, and feelings of euphoria. While it has several advantages for use in lab experiments, caution must be exercised due to its potential for abuse and lethal effects. Future research could focus on further investigating the pharmacological properties of 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide and developing alternative treatments for pain management.

Synthesis Methods

The synthesis of 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide involves the reaction of 4-chlorobenzonitrile with N-methylpiperidine in the presence of sodium hydride, followed by the addition of 2,3-dimethoxybenzoyl chloride. The resulting product is then purified through recrystallization to yield 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide.

Scientific Research Applications

2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been utilized in scientific research for its unique pharmacological properties. Specifically, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been used as a tool to study the opioid receptor system, which is involved in pain perception, reward, and addiction. Additionally, 2,3-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been used to investigate the role of opioid receptors in respiratory depression, a potentially lethal side effect of opioid use.